
Physicochemical Properties of Gallium Citrate
(Ga-67) Radiopharmaceutical: An In-depth

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gallium citrate ga-67

Cat. No.: B1221372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the Gallium-67 (Ga-67) citrate radiopharmaceutical. It includes detailed data on its

physical characteristics, formulation, and quality control parameters. The guide also outlines

experimental protocols for key quality control tests and visualizes the mechanism of localization

and a typical quality control workflow.

Core Physicochemical and Radiochemical
Properties
Gallium-67 citrate is a sterile, non-pyrogenic, aqueous solution of radioactive, essentially

carrier-free Gallium-67 citrate intended for intravenous administration.[1] Its ability to localize in

certain tumors and sites of inflammation has made it a valuable diagnostic agent in nuclear

medicine for decades.[2][3]

Physical and Radiochemical Data
The fundamental physical and radiochemical characteristics of Gallium-67 are summarized in

the table below.
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Property Value

Physical Half-Life 78.26 - 78.3 hours[1][4][5]

Decay Mode Electron Capture[4]

Principal Gamma Photon Energies (Abundance)
93.3 keV (35.7%), 184.6 keV (19.7%), 300.2

keV (16.0%)[1]

Radionuclidic Purity ≥ 99% 67Ga at time of calibration[6]

Radiochemical Purity ≥ 97.0% as Gallium Citrate[7]

Specific Gamma Ray Constant 5.58 µC/kg-hr-MBq (0.80 R/hr-mCi) at 1 cm[1]

Formulation and Excipients
The formulation of Gallium-67 citrate injection is designed to be isotonic and suitable for

intravenous use. The typical composition per milliliter is detailed in the following table.

Component Quantity per mL Purpose

Gallium-67 Citrate 74 MBq (2 mCi) at calibration
Active Pharmaceutical

Ingredient

Gallium Chloride Ga-67 8.3 - 9 ng
Starting material for citrate

complex

Sodium Citrate Dihydrate 1.9 - 2 mg Chelating Agent

Sodium Chloride 6.8 - 7.8 mg Tonicity Adjusting Agent

Benzyl Alcohol 9 mg (0.9% v/v) Preservative

Hydrochloric Acid / Sodium

Hydroxide
As needed pH Adjustment

pH of the final solution 4.5 - 8.0[1][4][8]
Ensure stability and

physiological compatibility

Mechanism of Localization
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The localization of Gallium-67 citrate in tumors and inflammatory sites is a multi-step process,

primarily driven by its chemical similarity to ferric iron (Fe³⁺).[2] This allows it to utilize the

body's iron transport mechanisms.

After intravenous administration, Ga-67 rapidly binds to transferrin, a plasma protein

responsible for iron transport.[2] This Ga-67-transferrin complex circulates in the bloodstream

and is taken up by cells, particularly those with high metabolic activity and increased

expression of transferrin receptors, such as tumor cells and inflammatory cells.[2][9][10] Once

inside the cell, the gallium can be retained in lysosomes for an extended period.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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